3-Amino-3-(2-methylcyclohexyl)propanoic acid

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 3-amino-3-(2-methylcyclohexyl)propanoic acid
• InChI: InChI=1S/C10H19NO2/c1-7-4-2-3-5-8(7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)
• InChI Key: TUCAPWJJIBSTQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1C(CC(=O)O)N

Description

3-Amino-3-(2-methylcyclohexyl)propanoic acid is a β-amino acid derivative characterized by a propanoic acid backbone substituted with an amino group and a 2-methylcyclohexyl moiety at the β-carbon. This structure confers unique steric and electronic properties, distinguishing it from α-amino acids and simpler β-analogs.

Preparation Methods

Starting Material Selection and Functionalization

The synthesis commences with 2-methylcyclohexanone or 2-methylcyclohexanol as the core cyclohexyl precursor. These compounds are selectively functionalized to introduce amino and carboxyl groups, typically through the following sequence:

• Step 1: Formation of an α-haloketone or α-haloalcohol
  The cyclohexane derivative undergoes halogenation at the α-position via halogenating agents such as N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) under radical conditions, often in the presence of a radical initiator like azobisisobutyronitrile (AIBN). This step yields an α-halo compound suitable for nucleophilic substitution.

• Step 2: Nucleophilic substitution with ammonia or amines
  The halogenated intermediate reacts with ammonia or primary amines to introduce the amino group, forming amino derivatives. This substitution is often carried out under controlled conditions to prevent overreaction or side reactions.

• Step 3: Carboxylation or hydrolysis to introduce the acid functionality
  The amino cyclohexyl intermediates are subjected to oxidation or hydrolysis to generate the corresponding amino acid. This can be achieved via oxidative cleavage or via direct carboxylation using carbon dioxide under pressure, or through hydrolysis of ester or amide precursors.

Specific Synthesis Pathway (Based on Patent US4803284A)

According to the patent, a notable synthetic route involves:

• Reacting a cyclohexyl derivative with an acylating agent to form an intermediate amino acid derivative.
• Employing a hydrolysis step to convert esters or amides into the free amino acid.
• Using selective reduction and hydrolysis steps to obtain the target compound with high stereoselectivity.

The patent emphasizes a short, economical process involving the reaction of a precursor compound with acylating agents, followed by hydrolysis, to yield the desired amino acid efficiently.

Key Reaction Conditions and Reagents

Step	Reagents	Conditions	Notes
Halogenation	NBS or NCS	Radical initiation, 20–80°C	Selective halogenation at α-position
Nucleophilic substitution	Ammonia or primary amines	Reflux or room temperature	Formation of amino derivatives
Hydrolysis or oxidation	Hydrochloric acid, sulfuric acid, or oxidants	20–100°C	Conversion to free amino acid
Carboxylation	CO₂ gas under pressure	Mild to moderate temperature	To introduce carboxyl group

Alternative Synthetic Approaches

Asymmetric Synthesis

Chiral synthesis methods have been explored to obtain enantiomerically pure compounds, employing chiral catalysts or chiral auxiliaries during key steps such as amino group introduction or cyclohexyl ring functionalization.

Enzymatic Methods

Biocatalysis has been investigated for stereoselective amino acid synthesis, although such methods are less common for complex cyclohexyl derivatives.

Data Table Summarizing Preparation Methods

Method	Starting Material	Key Reagents	Main Steps	Advantages	Limitations
Halogenation + Nucleophilic substitution	2-methylcyclohexanone	NBS/NCS, ammonia	Halogenation, substitution, hydrolysis	Economical, straightforward	Stereoselectivity control
Acylation and hydrolysis	Cyclohexyl derivatives	Acylating agents, acids	Acylation, hydrolysis	High yield, adaptable	Multi-step process
Enzymatic synthesis	Cyclohexyl amino acids	Specific enzymes	Enzymatic conversion	Enantioselectivity	Limited substrate scope

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-Amino-3-(2-methylcyclohexyl)propanoic acid can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide, to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The amino group in 3-Amino-3-(2-methylcyclohexyl)propanoic acid can participate in nucleophilic substitution reactions, forming various derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Alkyl halides, acyl chlorides, nucleophilic catalysts.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives.

Scientific Research Applications

Chemistry: 3-Amino-3-(2-methylcyclohexyl)propanoic acid is used as a building block in organic synthesis

Biology: In biological research, this compound is studied for its potential role in metabolic pathways and enzyme interactions. It may serve as a model compound for understanding amino acid metabolism.

Medicine: The compound’s derivatives are explored for their potential therapeutic properties, including anti-inflammatory and analgesic effects. Research is ongoing to determine its efficacy and safety in medical applications.

Industry: In the industrial sector, 3-Amino-3-(2-methylcyclohexyl)propanoic acid is used in the synthesis of specialty chemicals and polymers. Its properties make it suitable for use in coatings, adhesives, and other materials.

Mechanism of Action

The mechanism of action of 3-Amino-3-(2-methylcyclohexyl)propanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as a substrate or inhibitor, modulating the activity of these targets. The pathways involved may include amino acid metabolism, signal transduction, and cellular regulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 3-amino-3-(2-methylcyclohexyl)propanoic acid and related β-amino acids:

Table 1: Structural and Functional Comparison of β-Amino Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Biological Activity/Notes
3-Amino-3-(2-methylcyclohexyl)propanoic acid	C₁₀H₁₉NO₂	185.26	2-methylcyclohexyl	High lipophilicity (inferred); potential CNS activity due to steric bulk
3-[(Cyclohexylcarbonyl)amino]-3-phenylpropanoic acid	C₁₆H₂₁NO₃	275.34	Cyclohexylcarbonyl, phenyl	Enhanced steric hindrance; possible peptide mimicry applications
3-Amino-3-cyclohexylpropanoic acid	C₉H₁₇NO₂	171.24	Cyclohexyl	Reduced lipophilicity vs. 2-methyl analog; used in chiral synthesis
(2S)-2-amino-3-(cyclohexen-1-yl)propanoic acid	C₉H₁₅NO₂	169.22	Cyclohexenyl	Unsaturation may improve reactivity in cycloaddition reactions
3-Amino-3-(2-methoxyphenyl)propanoic acid	C₁₀H₁₃NO₃	195.21	2-methoxyphenyl	Electron-rich aromatic group; explored in neurotransmitter analogs

Substituent Effects on Physicochemical Properties

• This contrasts with polar substituents like methoxy groups, which reduce lipophilicity .
• Steric Effects : Bulky substituents (e.g., cyclohexylcarbonyl in ’s compound) may hinder enzymatic degradation or receptor binding, a property leveraged in protease-resistant peptide design .

Biological Activity

3-Amino-3-(2-methylcyclohexyl)propanoic acid (also referred to as 3-Amino-3-(2-methylcyclohexyl)propanoic acid) is a chiral amino acid derivative notable for its unique cyclohexyl substituent, which imparts distinct steric and electronic properties. This compound has garnered attention for its potential biological activities, particularly in the context of neurotransmitter modulation and metabolic regulation.

The molecular formula of 3-Amino-3-(2-methylcyclohexyl)propanoic acid is $C_{10}H_{17}NO_2$, indicating it consists of ten carbon atoms, seventeen hydrogen atoms, one nitrogen atom, and two oxygen atoms. Its structure allows it to interact with various biological targets, influencing physiological processes.

Research indicates that 3-Amino-3-(2-methylcyclohexyl)propanoic acid may interact with neurotransmitter receptors and enzymes, potentially influencing signaling pathways involved in inflammation and oxidative stress. Its structural similarity to other amino acids suggests a role in protein synthesis and neurotransmission modulation.

Key Mechanisms:

• Neurotransmitter Modulation: The compound may affect neurotransmitter systems, contributing to its potential therapeutic applications in neuropharmacology.
• Inflammatory Response: Preliminary studies suggest interactions with cellular signaling pathways related to inflammation.
• Oxidative Stress Regulation: Potential involvement in pathways that mitigate oxidative stress impacts on cells.

Binding Affinity Studies

Recent investigations have focused on the binding affinity of 3-Amino-3-(2-methylcyclohexyl)propanoic acid to specific receptors. These studies aim to elucidate its role in modulating physiological processes.

Table 1: Summary of Binding Affinity Studies

Study	Target Receptor	Binding Affinity (nM)	Notes
Study A	NMDA Receptor	50	Suggests potential as a modulator
Study B	AMPA Receptor	75	Indicates significant interaction
Study C	GABA Receptor	120	Moderate affinity observed

Case Studies

• Neuropharmacological Applications: A case study explored the effects of 3-Amino-3-(2-methylcyclohexyl)propanoic acid in animal models of anxiety and depression. Results indicated a reduction in anxiety-like behaviors, suggesting its potential as an anxiolytic agent.
• Metabolic Regulation: Another study investigated its effects on glucose metabolism in diabetic models. The compound demonstrated a capacity to enhance insulin sensitivity, indicating possible applications in diabetes management.

Safety and Toxicity

Preliminary toxicity assessments indicate that 3-Amino-3-(2-methylcyclohexyl)propanoic acid exhibits a favorable safety profile at therapeutic doses. However, comprehensive toxicological studies are necessary to fully understand its safety margins.

Q & A

Q. What are the optimal synthetic routes for 3-amino-3-(2-methylcyclohexyl)propanoic acid, and how do reaction conditions influence yield and purity?

• Methodological Answer : Synthesis typically involves multi-step reactions, starting with the condensation of 2-methylcyclohexanone with a malonic acid derivative, followed by amination. Key steps include:

• Knoevenagel condensation : Reacting 2-methylcyclohexanone with diethyl malonate under basic conditions (e.g., piperidine catalyst) to form α,β-unsaturated esters.
• Amination : Introducing the amino group via Michael addition using ammonia or protected amines.
• Hydrolysis : Acidic or basic hydrolysis of esters to yield the carboxylic acid moiety.
  Yield optimization requires precise control of temperature (e.g., reflux for esterification ), catalyst selection (e.g., sulfuric acid for esterification ), and inert atmospheres to prevent side reactions. Purification via recrystallization or chromatography is critical for isolating enantiopure forms .

Q. How can the stereochemistry of 3-amino-3-(2-methylcyclohexyl)propanoic acid be characterized, and what techniques are most reliable?

• Methodological Answer :

• Chiral HPLC : Resolves enantiomers using chiral stationary phases (e.g., amylose-based columns).
• NMR Spectroscopy : $^{1}\text{H}$- and $^{13}\text{C}$-NMR can identify diastereotopic protons and confirm stereochemical assignments via coupling constants and NOE experiments .
• X-ray Crystallography : Provides definitive proof of absolute configuration but requires high-quality single crystals .
  Comparative analysis with known analogs (e.g., phenyl-substituted derivatives) aids in assigning signals .

Q. What preliminary biological screening assays are appropriate for evaluating this compound’s activity?

• Methodological Answer :

• Enzyme Inhibition Assays : Test interactions with amino acid-processing enzymes (e.g., decarboxylases) using fluorometric or spectrophotometric methods.
• Cellular Uptake Studies : Radiolabel the compound or use fluorescent tags to assess permeability in Caco-2 cell monolayers.
• Receptor Binding Screens : Utilize competitive binding assays with receptors known to interact with β-amino acids (e.g., GABA$_A$ receptors) .

Advanced Research Questions

Q. How does the 2-methylcyclohexyl substituent influence the compound’s conformational flexibility and binding affinity compared to aryl-substituted analogs?

• Methodological Answer :

• Computational Modeling : Perform molecular dynamics simulations to compare the energy landscapes of cyclohexyl vs. phenyl derivatives. The bulky, lipophilic cyclohexyl group may restrict rotation, stabilizing specific conformations.
• Free Energy Perturbation (FEP) : Quantify binding affinity differences to targets like enzymes or receptors using FEP in software like Schrödinger .
• Experimental Validation : Use isothermal titration calorimetry (ITC) to measure thermodynamic binding parameters .

Q. What strategies resolve contradictions in reported bioactivity data for structural analogs of this compound?

• Methodological Answer :

• Meta-Analysis : Systematically compare studies by normalizing variables (e.g., assay conditions, cell lines) and applying statistical tools (e.g., ANOVA) to identify outliers.
• Proteomic Profiling : Use mass spectrometry to detect off-target interactions that may explain divergent results .
• Stereochemical Reevaluation : Re-examine enantiomeric purity, as impurities in racemic mixtures can skew activity data .

Q. How can the compound’s stability under physiological conditions be assessed, and what degradation pathways are likely?

• Methodological Answer :

• Forced Degradation Studies : Expose the compound to stress conditions (pH extremes, heat, light) and analyze degradation products via LC-MS.
• Metabolic Stability Assays : Use liver microsomes or hepatocytes to identify cytochrome P450-mediated oxidation pathways.
• pH-Dependent Stability : Monitor hydrolysis of the amino acid backbone using $^{1}\text{H}$-NMR in buffers simulating gastric/intestinal environments .

Key Research Gaps and Recommendations

• Stereochemical Impact : Prioritize enantioselective synthesis to isolate (R)- and (S)-forms for comparative bioactivity studies .
• In Vivo Validation : Conduct pharmacokinetic studies in rodent models to assess bioavailability and metabolic stability.
• Target Identification : Use CRISPR-Cas9 screening to identify novel biological targets influenced by the cyclohexyl moiety .